Cas no 101133-70-4 (Butanoic acid, 4-[(3-hydroxyphenyl)amino]-4-oxo-, methyl ester)

Butanoic acid, 4-[(3-hydroxyphenyl)amino]-4-oxo-, methyl ester structure
101133-70-4 structure
Product name:Butanoic acid, 4-[(3-hydroxyphenyl)amino]-4-oxo-, methyl ester
CAS No:101133-70-4
MF:C11H13NO4
MW:223.22522
CID:1128302
PubChem ID:13491817

Butanoic acid, 4-[(3-hydroxyphenyl)amino]-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-[(3-hydroxyphenyl)amino]-4-oxo-, methyl ester
    • methyl 4-(3-hydroxyanilino)-4-oxobutanoate
    • 4-[[3-(hydroxy)phenyl]amino]-4-oxobutanoic acid, methyl ester
    • DTXSID10542103
    • ZIRHKMMOHACNSS-UHFFFAOYSA-N
    • 101133-70-4
    • Inchi: InChI=1S/C11H13NO4/c1-16-11(15)6-5-10(14)12-8-3-2-4-9(13)7-8/h2-4,7,13H,5-6H2,1H3,(H,12,14)
    • InChI Key: ZIRHKMMOHACNSS-UHFFFAOYSA-N
    • SMILES: COC(=O)CCC(=O)NC1=CC(=CC=C1)O

Computed Properties

  • Exact Mass: 223.08449
  • Monoisotopic Mass: 223.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.63
  • LogP: 1.93340

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